![molecular formula C10H8N2O2 B040213 4-Nitro-1-naphthylamine CAS No. 776-34-1](/img/structure/B40213.png)
4-Nitro-1-naphthylamine
Overview
Description
4-Nitro-1-naphthylamine (4-NNA) is an organic compound belonging to the class of nitroaromatic compounds. It is a yellow-colored solid that is soluble in organic solvents such as chloroform and benzene. 4-NNA is a widely used reagent for the synthesis of other organic compounds, and it is also used in scientific research applications. This article will discuss the synthesis of 4-NNA, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.
Scientific Research Applications
Polymerization Kinetics : 4-Nitro-1-naphthylamine improves the polymerization activity of 4-nitroaniline, achieving high conversion rates. This is significant for the synthesis of certain polymers (Rodríguez, García‐Moreno, García, & Sastre, 2000).
Dye Production : It is used in the production of deep blue dyes for synthetic polymer fibers, offering good light and sublimation fastness (Peters & Sener, 1987).
Carcinogenesis Research : Active metabolites of naphthylamines, including this compound, generate hydrogen peroxide and superoxide anion. This suggests a role for free radicals in aromatic amine carcinogenesis (Nakayama, Kimura, Kodama, & Nagata, 1983).
Photosensitive Polymers : A more efficient synthesis method for this compound has been developed, improving yield and reaction conditions for photosensitive polymers (Minoru, Tsuda, Nishikubo, & Oikawa, 2012).
Water Sample Analysis : This compound is significant in preconcentrating and determining 1-naphthylamine in water samples, providing valuable information for toxicological studies (Guzmán Mar et al., 2006).
Antibacterial and Antifungal Properties : Naphthylamine derivatives with nitronaphthylamine substituents exhibit antibacterial and antifungal properties, comparable to some existing antibiotics (Petrikaitė, Tarasevičius, & Pavilonis, 2011).
Toxicity and Safety : Studies on the metabolic conversion of nitronaphthalenes to amines highlight the potential carcinogenic nature of 2-naphthylamine, suggesting minimal human exposure to this nitro compound (Johnson & Cornish, 1978).
Safety and Hazards
4-Nitro-1-naphthylamine may cause respiratory irritation, serious eye irritation, and skin irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . Appropriate exhaust ventilation should be provided at places where dust is formed .
Mechanism of Action
Target of Action
It’s known that this compound is a derivative of naphthylamine, which is often involved in various chemical reactions due to its aromatic amine group .
Mode of Action
It’s known that nitro compounds can undergo reduction reactions, which might play a role in its interaction with its targets .
Biochemical Pathways
The γ-glutamylated 1-Naphthylamine (1NA) is subsequently oxidized to 1,2-dihydroxynaphthalene, which is further degraded by the well-established pathway of naphthalene degradation via catechol . Enzymatic analysis showed that NpaA1 catalyzed conversion of various anilines and naphthylamine derivatives .
Pharmacokinetics
The compound’s molecular weight of 18818 suggests that it might have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
It’s known that nitro compounds can be reduced to amines, which might have various effects depending on the specific context .
Action Environment
The action, efficacy, and stability of 4-Nitro-1-naphthylamine can be influenced by various environmental factors. For instance, the compound’s melting point is 190-193 °C , suggesting that it’s stable under normal environmental conditions but can be affected by high temperatures.
Properties
IUPAC Name |
4-nitronaphthalen-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c11-9-5-6-10(12(13)14)8-4-2-1-3-7(8)9/h1-6H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVPJPRYNQHAOPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60228263 | |
Record name | 1-Naphthylamine, 4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60228263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
776-34-1 | |
Record name | 1-Amino-4-nitronaphthalene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=776-34-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthylamine, 4-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000776341 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Nitro-1-naphthylamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=614 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Naphthylamine, 4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60228263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-nitro-1-naphthylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.161 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key structural features of 4-Nitro-1-naphthylamine?
A1: this compound consists of a naphthalene ring system with a nitro group (-NO2) substituted at the 4th position and an amino group (-NH2) at the 1st position. [, ]
Q2: What is the primary use of this compound in scientific research?
A2: this compound serves as a precursor for the synthesis of N-acetyl-4-nitro-1-naphthylamine. [] This derivative has shown significant potential as a spectral sensitizer for photosensitive polymers, particularly poly(vinyl cinnamate), which is important in photoresist technologies. [, , ]
Q3: Has this compound been investigated for its biological activity?
A4: While not directly explored in the provided research, this compound serves as a building block for thiazolidinone derivatives with potential antimicrobial properties. [] Researchers found that incorporating the nitro and naphthylamine groups into the thiazolidinone structure yielded compounds exhibiting activity against various bacterial and fungal strains. [] This finding suggests that this compound itself might possess inherent biological activity, but further research is needed to confirm this hypothesis.
Q4: Are there any studies on the excited-state dynamics of this compound?
A5: Yes, research using femtosecond fluorescence up-conversion and transient absorption techniques has investigated the excited-state dynamics of this compound in various solvents. [] The studies revealed that the molecule undergoes ultrafast fluorescence decay, indicating highly efficient S1 decay channels. [] Interestingly, the excited-state evolution showed strong solvent dependence, with different decay pathways observed in polar and nonpolar solvents. []
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